Cas no 2034318-34-6 (N-(2-hydroxy-3-methoxy-2-phenylpropyl)-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(2-hydroxy-3-methoxy-2-phenylpropyl)-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 2034318-34-6
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5348852
• Update Time: 2025-08-04

N-(2-hydroxy-3-methoxy-2-phenylpropyl)-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-methoxy-2-phenylpropyl)-5-phenylisoxazole-3-carboxamide
• N-(2-hydroxy-3-methoxy-2-phenylpropyl)-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C20H20N2O4/c1-25-14-20(24,16-10-6-3-7-11-16)13-21-19(23)17-12-18(26-22-17)15-8-4-2-5-9-15/h2-12,24H,13-14H2,1H3,(H,21,23)
• InChI Key： HOGKRPINSLWZSQ-UHFFFAOYSA-N
• SMILES： OC(COC)(C1C=CC=CC=1)CNC(C1C=C(C2C=CC=CC=2)ON=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6

Additional information on N-(2-hydroxy-3-methoxy-2-phenylpropyl)-5-phenyl-1,2-oxazole-3-carboxamide

Introduction to N-(2-hydroxy-3-methoxy-2-phenylpropyl)-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 2034318-34-6)

N-(2-hydroxy-3-methoxy-2-phenylpropyl-5-phenyl-1,2-oxazole-3-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034318-34-6, represents a unique molecular structure that combines elements of oxazole and phenyl groups, making it a promising candidate for further exploration in drug development.

The molecular framework of N-(2-hydroxy-3-methoxy-2-phenylpropyl-5-phenyl-1,2-oxazole-3-carboxamide) is characterized by its complex arrangement of functional groups, including hydroxyl, methoxy, and phenyl substituents. These groups contribute to the compound's potential biological activity by influencing its interactions with biological targets. The presence of the oxazole ring, a heterocyclic structure known for its stability and versatility in medicinal chemistry, further enhances the compound's appeal as a pharmacological agent.

In recent years, there has been a growing interest in oxazole derivatives due to their demonstrated efficacy in various therapeutic applications. Oxazoles are known for their ability to modulate biological pathways, making them valuable in the development of drugs targeting conditions such as inflammation, infectious diseases, and neurological disorders. The specific configuration of N-(2-hydroxy-3-methoxy-2-phenylpropyl-5-phenyl-1,2-oxazole-3-carboxamide) positions it as a potential lead compound for further investigation.

The synthesis of N-(2-hydroxy-3-methoxy-2-phenylpropyl-5-phenyl-1,2-oxazole-3-carboxamide) involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the hydroxyl and methoxy groups at the 3-position of the propyl chain adds complexity to the synthesis but also contributes to the compound's unique pharmacological profile. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, have been employed to achieve high yields and purity.

Evaluation of N-(2-hydroxy-3-methoxy-2-phenoxypropyl-5-phenoxythiazolecarboxamide) in preclinical studies has revealed promising results regarding its biological activity. Initial assays have shown potential interactions with enzymes and receptors relevant to therapeutic targets. These findings are particularly intriguing given the increasing demand for innovative compounds that can address unmet medical needs. The compound's ability to modulate key biological pathways suggests its utility in developing novel treatments for a range of diseases.

The structural features of N-(5-phenoxythiazolecarboxamide) contribute to its potential as a pharmacological agent by influencing its solubility, bioavailability, and metabolic stability. These properties are critical factors in determining the compound's efficacy and safety profile in clinical settings. Further research is needed to optimize these characteristics through structural modifications and formulation development.

In conclusion, N-(5-phenoxythiazolecarboxamide) represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising biological activity. The compound's potential applications in drug development are supported by recent research findings that highlight its interactions with key biological targets. As investigations continue into its pharmacological properties, N-(5-phenoxythiazolecarboxamide) is poised to play a crucial role in the discovery and development of new therapeutic agents.